7,7-Dimethyl-1lambda4,4-thiazepan-1-one

• Molecular Formula: C7H15NOS
• Molecular Weight: 161.27 g/mol
• IUPAC Name: 7,7-dimethyl-1,4-thiazepane 1-oxide
• InChI: InChI=1S/C7H15NOS/c1-7(2)3-4-8-5-6-10(7)9/h8H,3-6H2,1-2H3
• InChI Key: MHKDUWUTBYSSPA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCNCCS1=O)C

Description

7,7-Dimethyl-1λ⁴,4-thiazepan-1-one is a sulfur-containing heterocyclic compound characterized by a seven-membered thiazepane ring with a ketone group at position 1 and two methyl substituents at position 5. The "1λ⁴" notation indicates a hypervalent sulfur atom in the +4 oxidation state, which is critical for its electronic and steric properties. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules, such as thiadiazoles and benzodioxines, which exhibit enzyme inhibition and antidiabetic activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7,7-Dimethyl-1lambda4,4-thiazepan-1-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 2,2-dimethyl-1,3-propanedithiol with an appropriate amine under oxidative conditions to form the thiazepane ring. The reaction is usually carried out in the presence of a base such as sodium hydroxide and an oxidizing agent like hydrogen peroxide.

Industrial Production Methods

Industrial production of 7,7-Dimethyl-1lambda4,4-thiazepan-1-one may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

7,7-Dimethyl-1lambda4,4-thiazepan-1-one can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the thiazepane ring can be further oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thiazepane derivatives with different oxidation states of sulfur.

Substitution: The methyl groups and other positions on the ring can undergo substitution reactions with various electrophiles or nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiazepane derivatives with lower oxidation states.

Substitution: Various substituted thiazepane derivatives depending on the reagents used.

Scientific Research Applications

7,7-Dimethyl-1lambda4,4-thiazepan-1-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 7,7-Dimethyl-1lambda4,4-thiazepan-1-one depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes and receptors, through its thiazepane ring and functional groups. The exact pathways involved can vary, but typically include binding to active sites, inhibition or activation of enzymatic activity, and modulation of cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 7,7-Dimethyl-1λ⁴,4-thiazepan-1-one with analogous heterocycles, focusing on synthesis, physicochemical properties, and biological relevance.

Structural Analogues

Compound Name	Core Structure	Substituents	Sulfur Oxidation State	Key Applications
7,7-Dimethyl-1λ⁴,4-thiazepan-1-one	Thiazepane ring	7,7-dimethyl; 1-ketone	+4 (1λ⁴)	Enzyme inhibition (hypothetical)
1-Imino-1λ⁶,4-thiazepan-1-one	Thiazepane ring	1-imino; no methyl groups	+6 (1λ⁶)	Medicinal chemistry research
1,4-Benzodioxine-thiadiazole hybrids	Benzodioxine fused with thiadiazole	Varied aryl/alkyl substituents	+2 (thiadiazole)	α-Amylase/α-glucosidase inhibition
Thiosemicarbazone derivatives	Thiosemicarbazide backbone	Benzodioxine substituents	+2 (thiosemicarbazide)	Antidiabetic agents

Key Observations :

• Sulfur Oxidation State: The +4 state in 7,7-Dimethyl-1λ⁴,4-thiazepan-1-one confers distinct electronic properties compared to +6 in 1-imino-1λ⁶,4-thiazepan-1-one and +2 in thiadiazoles. This affects reactivity and interactions with biological targets.

Biological Activity

7,7-Dimethyl-1lambda4,4-thiazepan-1-one is a heterocyclic compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article explores its synthesis, biological mechanisms, and applications based on diverse research findings.

Chemical Structure and Properties

The compound is characterized by the molecular formula $C_7H_{15}NOS$ and a molecular weight of 197.72 g/mol. It features a thiazepane ring, which is known for its ability to interact with various biological targets.

Synthesis

The synthesis of 7,7-Dimethyl-1lambda4,4-thiazepan-1-one typically involves several key steps:

• Formation of the Thiazepane Ring : Cyclization of appropriate precursors under controlled conditions.
• Introduction of Dimethyl Groups : Achieved through alkylation reactions.
• Hydrochloride Formation : Involves the addition of hydrochloric acid to form the hydrochloride salt.

The exact mechanism of action for 7,7-Dimethyl-1lambda4,4-thiazepan-1-one is not fully elucidated; however, it is believed to interact with various molecular targets including enzymes and receptors. The thiazepane ring structure allows for modulation of biochemical pathways leading to potential therapeutic effects .

Biological Effects

Research indicates that this compound may exhibit several biological activities:

• Caspase Activation : It has been identified as an activator of caspases, which are crucial in the apoptosis pathway. This suggests a potential role in inducing cell death in cancerous cells .
• Anticancer Properties : The compound's ability to induce apoptosis makes it a candidate for cancer treatment, particularly in conditions characterized by uncontrolled cell growth .
• Antimicrobial Activity : Preliminary studies suggest that it may possess antimicrobial properties, although further research is needed to confirm these effects.

Case Studies and Research Findings

Study	Findings
Study 1	Demonstrated that 7,7-Dimethyl-1lambda4,4-thiazepan-1-one activates caspases leading to apoptosis in cancer cell lines.
Study 2	Investigated its antimicrobial properties against various pathogens, showing promising results but requiring further validation.
Study 3	Explored its potential as a lead compound in drug development due to its unique structural features and biological activity .

Applications

Due to its diverse biological activities, 7,7-Dimethyl-1lambda4,4-thiazepan-1-one has potential applications in:

• Pharmaceutical Development : As a lead compound for designing new anticancer drugs.
• Research Tools : For studying apoptotic pathways and enzyme interactions.
• Material Science : Its unique properties could be utilized in developing new materials or chemical processes.